Cas no 74119-81-6 (Pyrrolidine-1-carboximidamide Sulfuric Acid)

• Product Name: Pyrrolidine-1-carboximidamide Sulfuric Acid
• CAS No: 74119-81-6
• MDL: MFCD07838304
• CID: 4658229
• PubChem ID: 13221242
• Update Time: 2025-06-13

Pyrrolidine-1-carboximidamide Sulfuric Acid Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine-1-carboximidamide Sulfuric Acid

• MDL： MFCD07838304

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Organic sulfuric acids

Additional information on Pyrrolidine-1-carboximidamide Sulfuric Acid

Recent Advances in Pyrrolidine-1-carboximidamide Sulfuric Acid (CAS: 74119-81-6) Research

Pyrrolidine-1-carboximidamide Sulfuric Acid (CAS: 74119-81-6) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and therapeutic potential, particularly in the context of enzyme inhibition and antimicrobial properties. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, mechanisms of action, and potential clinical applications.

One of the key areas of interest in recent research has been the synthesis and optimization of Pyrrolidine-1-carboximidamide Sulfuric Acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic route that enhances yield and purity, making it more feasible for large-scale production. The study also explored the compound's stability under various conditions, which is critical for its formulation and storage in pharmaceutical applications. These advancements are expected to facilitate further preclinical and clinical studies.

In terms of biological activity, Pyrrolidine-1-carboximidamide Sulfuric Acid has shown promising results as an inhibitor of certain enzymes involved in inflammatory pathways. A recent in vitro study revealed its ability to selectively inhibit cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. This finding suggests potential applications in the development of novel anti-inflammatory drugs with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). Further in vivo studies are needed to validate these effects and assess the compound's safety profile.

Another notable area of research is the compound's antimicrobial properties. A 2023 study published in Antimicrobial Agents and Chemotherapy investigated the efficacy of Pyrrolidine-1-carboximidamide Sulfuric Acid against a range of bacterial and fungal pathogens. The results indicated significant activity against drug-resistant strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. These findings highlight the compound's potential as a lead candidate for the development of new antimicrobial agents, particularly in the face of rising antibiotic resistance.

Despite these promising findings, challenges remain in the development of Pyrrolidine-1-carboximidamide Sulfuric Acid as a therapeutic agent. Issues such as bioavailability, toxicity, and pharmacokinetics need to be addressed through further research. Recent studies have begun to explore these aspects, with one study focusing on the compound's absorption and distribution in animal models. Preliminary results suggest that modifications to the chemical structure may improve its pharmacokinetic properties, paving the way for more effective formulations.

In conclusion, Pyrrolidine-1-carboximidamide Sulfuric Acid (CAS: 74119-81-6) represents a promising candidate for various therapeutic applications, including anti-inflammatory and antimicrobial treatments. Recent advancements in its synthesis, biological activity, and mechanistic understanding have laid a solid foundation for future research. However, further studies are necessary to overcome existing challenges and fully realize its potential in clinical settings. This research brief underscores the importance of continued investigation into this compound and its derivatives, which may lead to the development of novel and effective pharmaceutical agents.